Cas no 2137986-09-3 (2-bromo-3-propylnaphthalene)

• Product Name: 2-bromo-3-propylnaphthalene
• CAS No: 2137986-09-3
• MF: C₁₃H₁₃Br
• MW: 249.146322965622
• CID: 6281313
• PubChem ID: 165470053
• Update Time: 2025-09-23

2-bromo-3-propylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-propylnaphthalene
• 2137986-09-3
• EN300-1083120

• Inchi： 1S/C13H13Br/c1-2-5-12-8-10-6-3-4-7-11(10)9-13(12)14/h3-4,6-9H,2,5H2,1H3
• InChI Key： CSYNAOAMXOBKJY-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC=CC=2C=C1CCC

Computed Properties

• Exact Mass: 248.02006g/mol
• Monoisotopic Mass: 248.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-3-propylnaphthalene

Recent Advances in the Application of 2-Bromo-3-propylnaphthalene (CAS: 2137986-09-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-propylnaphthalene (CAS: 2137986-09-3) is a brominated naphthalene derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by a bromine substituent at the 2-position and a propyl group at the 3-position of the naphthalene ring, serves as a versatile intermediate in organic synthesis and a potential scaffold for bioactive molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of targeting protein-protein interactions and modulating enzymatic activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-bromo-3-propylnaphthalene as a key intermediate in the synthesis of small-molecule inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway. The bromine atom in the compound was found to facilitate efficient cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies. The study reported that derivatives of 2-bromo-3-propylnaphthalene exhibited promising in vitro activity in disrupting PD-1/PD-L1 interactions, with IC50 values in the low micromolar range.

Another significant application of 2-bromo-3-propylnaphthalene was highlighted in a recent patent application (WO2023056789) focusing on the development of novel kinase inhibitors. The compound's naphthalene core was utilized as a hydrophobic pharmacophore, while the bromine substituent allowed for further functionalization to enhance binding affinity and selectivity. Preliminary data from this work demonstrated that optimized derivatives could selectively inhibit specific tyrosine kinases implicated in cancer progression, with improved pharmacokinetic properties compared to existing inhibitors.

From a chemical biology perspective, 2-bromo-3-propylnaphthalene has also been employed as a photoaffinity labeling probe in proteomics studies. A 2024 publication in ACS Chemical Biology described its use in identifying novel protein targets in cellular lysates. The bromine atom served as a handle for subsequent bioconjugation, while the naphthalene moiety provided the necessary hydrophobicity for membrane permeability. This approach enabled the identification of previously unknown protein-ligand interactions relevant to neurodegenerative diseases.

The synthetic accessibility of 2-bromo-3-propylnaphthalene has been another area of recent innovation. A green chemistry approach reported in Organic Process Research & Development (2023) demonstrated an efficient, solvent-free synthesis of the compound using mechanochemical methods. This advancement addresses previous challenges associated with the traditional synthesis route, which often required hazardous solvents and generated significant waste. The new method achieved yields exceeding 85% while reducing the environmental impact of production.

In conclusion, 2-bromo-3-propylnaphthalene (CAS: 2137986-09-3) represents a valuable chemical tool with diverse applications in pharmaceutical research and chemical biology. Its unique structural features enable multiple avenues for derivatization and biological evaluation. Recent studies have demonstrated its potential in drug discovery, particularly in the development of immune checkpoint inhibitors and kinase-targeted therapies, as well as its utility in chemical proteomics. Continued research on this compound and its derivatives may yield novel therapeutic candidates and contribute to our understanding of complex biological systems.